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Compound of Interest

Compound Name: Thiamine

Cat. No.: B1663436 Get Quote

Essential Safety and Handling Guide for
Thiamine
This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals handling thiamine in a laboratory setting. Adherence to these

procedures is essential for ensuring personal safety and proper disposal.

Personal Protective Equipment (PPE)
When handling thiamine, particularly in its solid form, appropriate personal protective

equipment must be worn to minimize exposure and prevent irritation.

Eye and Face Protection:

Wear appropriate protective eyeglasses or chemical safety goggles as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[1]

If there is a potential for direct contact with dusts, mists, or aerosols, a face shield or other

full-face protection should be worn.[2][3]

Hand Protection:

Wear suitable chemical-resistant gloves to prevent skin exposure.[1][4][5] It is recommended

to check the resistance of the gloves to chemicals with the supplier for specific applications.
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[4]

For some operations, double gloving may be considered for enhanced protection.[2][3]

Body Protection:

A lab coat or work uniform is required to protect street clothing and skin.[3][5]

Additional protective garments such as sleevelets, aprons, or disposable suits should be

used based on the specific task to avoid exposed skin surfaces.[3]

Respiratory Protection:

General and local exhaust ventilation is typically sufficient to maintain airborne

concentrations below recommended limits.[2]

If dust formation is likely or exposure limits may be exceeded, a NIOSH/MSHA-approved

respirator should be worn.[2][5][6] For high airborne contaminant concentrations, a positive-

pressure supplied-air respirator may be necessary.[6]

Quantitative Data Summary
The following table summarizes key quantitative data for Thiamine Hydrochloride, a common

form of Vitamin B1.

Property Value

Molecular Formula C12H18Cl2N4OS

Molecular Weight 337.3 g/mol

Appearance
White or almost white, crystalline powder or

colorless crystals

Melting Point ~250 °C / 482 °F[1]

pH 2.7 - 3.4 (1% solution)[1]

Solubility in Water Very soluble (1g in 1mL at 20°C)[7]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.carlroth.com/medias/SDB-T911-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDUyNTh8YXBwbGljYXRpb24vcGRmfGFEZ3pMMmcyWlM4NU1UYzFOek0yTlRneU1UYzBMMU5FUWw5VU9URXhYMEZWWDBWT0xuQmtaZ3wzNmFhNTI1YTk3NDgzNDNkNGQ3Y2E2Zjk3Y2RmMDNlNjY1OTBmYzQzZWQ1ZTk0Y2E0ZjE2ZDNlMGMzMWNkZWE2
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Thiamine%20Hydrochloride%20and%20Pyridoxine%20Hydrochloride%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Thiamine%20Hydrochloride%20and%20Pyridoxine%20Hydrochloride%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Thiamine%20Hydrochloride%20and%20Pyridoxine%20Hydrochloride%20Formulation_AH_CA_EN.pdf
https://www.bmlabosis.com/uploads/2c0de40dfa724306bf44adc85117ef4f.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Thiamine%20Hydrochloride%20and%20Pyridoxine%20Hydrochloride%20Formulation_AH_CA_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Thiamine%20Hydrochloride%20and%20Pyridoxine%20Hydrochloride%20Formulation_AH_US_EN.pdf
https://www.merck.com/docs/product/safety-data-sheets/ah-sds/Thiamine%20Hydrochloride%20and%20Pyridoxine%20Hydrochloride%20Formulation_AH_US_EN.pdf
https://www.bmlabosis.com/uploads/2c0de40dfa724306bf44adc85117ef4f.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-205859.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-205859.pdf
https://www.benchchem.com/product/b1663436?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=O4700100&productDescription=THIAMINE+HCL+USP+FCC+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=O4700100&productDescription=THIAMINE+HCL+USP+FCC+100G&vendorId=VN00033897&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_HI_B1_Thiamine_Vitamin_B1_A_Comprehensive_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663436?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedural Workflow for Handling Thiamine
The following diagram outlines the standard operating procedure for the safe handling of

thiamine in a laboratory, from initial preparation to final disposal.
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Safe Handling and Disposal Workflow for Thiamine

Preparation

Handling and Use

Decontamination and Cleanup

Waste Disposal

1. Don Personal Protective Equipment
(Goggles, Gloves, Lab Coat)

2. Prepare Well-Ventilated Workspace
(e.g., Fume Hood if Dust is Expected)

3. Weigh Solid Thiamine

4. Prepare Aqueous Solution
(if applicable)

5. Perform Experimental Procedure

6. Decontaminate Work Surfaces

7. Wash Hands Thoroughly

8. Doff Personal Protective Equipment

9. Identify Waste Composition

Aqueous Solution Solid Waste/Contaminated PPE

Non-Hazardous Aqueous Waste:
Dispose down the drain with copious

amounts of water (check local regulations)

No other hazardous
components

Hazardous Aqueous Waste:
Collect in a labeled hazardous
waste container for EHS pickup

Contains hazardous
solvents or other chemicals

Non-Hazardous Solid Waste:
Dispose in regular laboratory trash

No hazardous
contamination

Hazardous Solid Waste:
Collect in a labeled hazardous
waste container for EHS pickup

Contaminated with
hazardous materials

Click to download full resolution via product page
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Operational and Disposal Plans
Handling Precautions:

Avoid contact with skin and eyes, as well as inhalation of dust, vapors, and mists.[8]

Ensure adequate ventilation in the work area.[1] If dust formation is unavoidable, use a fume

hood.[5]

Wash hands and any exposed skin thoroughly after handling.[1] Do not eat or drink in the

laboratory.[8]

Keep the container tightly closed and store it in a dry, cool, and well-ventilated place.[1]

Spill Procedures:

In case of a spill, wear appropriate personal protective equipment.[8]

For solid spills, cover the powder with a plastic sheet to minimize spreading.[6] Mechanically

take up the spill, placing it in appropriate containers for disposal, and avoid creating dust.[6]

Clean the contaminated surface thoroughly.[6] After cleaning, flush the area with water.[6]

Disposal Plan: The disposal method for thiamine waste depends on its form and any other

chemicals present.[7]

Aqueous Solutions:

If the solution only contains thiamine and water, it can generally be considered non-

hazardous.[7] Depending on institutional and local regulations, small quantities may be

permissible for drain disposal with large amounts of water.[7]

If thiamine is dissolved in a hazardous solvent (e.g., flammable, corrosive, toxic), the

entire solution must be treated as hazardous waste.[7] It should be collected in a clearly

labeled, sealed container for pickup by the institution's Environmental Health & Safety

(EHS) department or a licensed contractor.[7]

Solid Waste:
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Unused or expired solid thiamine, as well as lab debris contaminated with non-hazardous

thiamine solutions (e.g., weigh boats, gloves, paper towels), can typically be disposed of

in the regular laboratory trash, unless institutional policy states otherwise.[7]

If lab debris is contaminated with a hazardous thiamine solution, it must be treated as

hazardous waste and collected for EHS pickup.[7]

First Aid:

Eye Contact: Immediately rinse cautiously with water for several minutes.[1] Remove contact

lenses if present and easy to do. Continue rinsing.[1] If eye irritation persists, seek medical

attention.[9]

Skin Contact: Wash the affected area immediately with soap and plenty of water.[9] Remove

contaminated clothing.[9]

Inhalation: Move the person to fresh air and keep them warm and at rest.[8]

Ingestion: Rinse the mouth with water.[9] Do not induce vomiting.[8] Seek medical attention.

[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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